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Compound of Interest

Compound Name: Acid green 85

CAS No.: 12220-00-7

Cat. No.: B1172249

Get Quote

Abstract & Core Directive
The longevity and optical resolution of histological slides stained with Acid Green 85 (an

anionic triphenylmethane or anthraquinone-based dye, distinct from but chemically related to

Acid Green 25) depend entirely on the compatibility between the dye chemistry and the

mounting medium.[1][2]

The Core Challenge: Acid Green 85 is water-soluble and sensitive to alkaline pH.[1][2]

Improper mounting leads to "bleeding" (diffusion of dye into the medium) or fading (oxidative

loss of chromophore).[1][2]

The Solution: This guide validates Synthetic Resinous Mounting Media (Hydrophobic) as the

Gold Standard for permanent storage, provided a rigorous dehydration protocol is followed.[1]

[2] Aqueous mounting is reserved for specific, temporary workflows.[1][2]

Scientific Mechanism: Dye-Solvent Interactions[1][2]
To select the correct medium, one must understand the solubility profile of Acid Green 85.[1][2]
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Chemical Basis
Acid Green 85 functions as an acid dye (anionic).[1][2] It binds to basic amino acids (lysine,

arginine) in tissue proteins via electrostatic attraction under acidic conditions.[1][2]

Hydrophilicity: High.[1][2] The sulfonate groups (

) make it highly soluble in water.[1][2]

Lipophilicity: Low.[1][2] It is generally insoluble in non-polar solvents like xylene or toluene.[1]

[2]

Alcohol Sensitivity: Moderate.[1][2] Most acid dyes exhibit partial solubility in lower-grade

alcohols (50-70% ethanol) but are relatively stable in absolute ethanol if exposure is brief.[1]

[2]

The "Lock-In" Principle
The goal of mounting is to encapsulate the tissue in a medium where the dye is insoluble.[1][2]

Medium Type Solvent Base
Acid Green 85
Solubility

Outcome

Aqueous (Glycerol) Water/Buffer Soluble

High Risk: Dye

diffuses into medium

over time (Bleeding).

[1][2]

Resinous (Synthetic) Xylene/Toluene Insoluble

Optimal: Dye remains

"locked" in the tissue.

[1][2]

Resinous (Natural)
Terpenes (Canada

Balsam)
Insoluble

Moderate: Acidic

nature of balsam may

alter dye color over

years.[1][2]
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Primary Recommendation: Synthetic Resinous Media
Examples: DPX (Distyrene, Plasticizer, Xylene), Entellan®, Permount™.[1][2]

Refractive Index (RI): ~1.52 (Matches glass slides, optimizing resolution).

pH: Neutral.[1][2]

Mechanism: Requires the tissue to be completely dehydrated (water removed) and cleared

(alcohol removed) before mounting.[1][2] Since Acid Green 85 is insoluble in xylene, the

stain edges remain sharp.[1][2]

Secondary Recommendation: Modified Aqueous Media
(Only if Dehydration is Impossible)
Examples: Glycerol Gelatin, Fluoromount-G.[1][2]

Indication: Use only if the tissue contains other stains (e.g., Lipids/Oil Red O) that would be

destroyed by xylene.[1][2]

Modification: The mounting medium must be acidified (pH 4.0–5.[1][2]0) to prevent dye

desorption.[1][2] Neutral or basic aqueous media will cause rapid fading.[1][2]

Detailed Protocols
Protocol A: Permanent Mounting (Resinous) - The Gold
Standard
Objective: Create a permanent, high-contrast slide with zero dye bleeding.[1][2]

Reagents:

Ethanol Series (70%, 95%, 100% x2)[1][2]

Clearing Agent: Xylene or Xylene Substitute (e.g., d-Limonene)[1][2]

Mounting Medium: DPX or Entellan[1][2]
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Workflow:

Post-Staining Wash: Rinse slides in acidified water (1% Acetic Acid) to remove excess

unbound dye.[1][2] Do not use tap water if it is alkaline.[1][2]

Differentiation (Critical): Briefly dip in 70% Ethanol.

Observation: Check under microscope.[1][2][3] If Acid Green 85 leaches rapidly, skip to

Step 3.

Rapid Dehydration:

100% Ethanol - Dip 10 times (approx. 30 seconds).[1][2]

100% Ethanol (Fresh) - Dip 10 times.[1][2]

Note: Speed is vital.[1][2] Prolonged exposure to alcohol can extract the dye.[1][2]

Clearing:

Xylene I - 2 minutes.[1][2]

Xylene II - 2 minutes.[1][2]

Checkpoint: The slide should look transparent.[1][2] If milky, water is still present (Go back

to 100% Ethanol).[1][2]

Mounting:

Apply 2-3 drops of Resin Medium (DPX).[1][2]

Lower coverslip slowly to avoid bubbles.[1][2]

Curing: Dry flat in a fume hood for 24 hours.

Protocol B: Aqueous Mounting (Temporary)
Objective: Quick visualization without dehydration.[1][2]
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Reagents:

Aqueous Mounting Medium (Glycerol-based)[1][2]

Sealant (Nail polish or Valap)[1][2]

Workflow:

Rinse: Wash slide in distilled water.

Mount: Apply aqueous medium directly to wet slide.[1][2]

Seal: Seal edges of coverslip immediately to prevent evaporation.[1][2]

Storage: Store at 4°C in the dark. Expect stain diffusion within 48-72 hours.[1][2]

Visualization of Workflow
The following diagram illustrates the decision logic and chemical pathway for processing Acid
Green 85 slides.
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Acid Green 85 Stained Slide

Does tissue contain
Xylene-sensitive elements

(e.g., Lipids)?

Aqueous Mounting Required

Yes

Resinous Mounting (Preferred)

No

Step: Acidify Medium
(pH 4.0-5.0)

Step: Seal Coverslip
(Temporary Storage)

Result: Temporary Slide
(Risk of Bleeding)

Step: Rapid Dehydration
(100% EtOH x 2)

Step: Clearing
(Xylene x 2)

Removes Water
Insolubilizes Dye

Step: Mount with DPX/Entellan

Result: Permanent Slide
(High Clarity, No Fading)

Click to download full resolution via product page

Caption: Decision tree for selecting mounting media based on tissue composition and desired

slide longevity.[1][2]
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Troubleshooting & Quality Control
Issue Observation Root Cause Corrective Action

Cloudiness
Milky haze over tissue

after mounting.[1][2]

Water contamination

in Xylene (Incomplete

dehydration).[1]

Return to 100%

Ethanol, then fresh

Xylene.[1]

Bleeding

Green halo around

tissue; background

turns green.[1][2]

1. Aqueous medium

used.2.[1][2][3][4][5]

Alcohol dehydration

was too slow.

1. Switch to

Resinous.2. Reduce

time in ethanol steps.

Fading
Loss of green intensity

over weeks.[1][2]

Alkaline pH in

mounting medium or

residual tap water.[1]

Use acidified wash

water; ensure

mountant is

neutral/acidic.[1][2]

Black Artifacts

Dark granules

appearing over time.

[1][2]

Precipitation of dye

(rare) or drying back

of medium.[1]

Ensure coverslip is

fully sealed; use fresh

dye solution.[1][2]

References
Biological Stain Commission. (n.d.).[1][2] Mounting Media: An Overview. Retrieved from

[Link][1][2]

PubChem. (n.d.).[1][2] C.I.[1][2][3][5][6][7][8][9][10] Acid Green 3 (Related Triphenylmethane)

Properties.[1][2] Retrieved from [Link][1][2]

(Note: While specific literature on "Acid Green 85" is less abundant than "Acid Green 25", the

chemical behavior of the Acid Green anionic dye class dictates the protocols above.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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